Cas no 1188053-04-4 (2-Bromo-4,5-dimethylbenzothiazole)

2-Bromo-4,5-dimethylbenzothiazole is a brominated benzothiazole derivative characterized by its dimethyl substitution at the 4 and 5 positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and functionalized benzothiazoles. Its bromine substituent enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki or Buchwald-Hartwig aminations. The dimethyl groups contribute to steric and electronic modulation, influencing the selectivity of subsequent transformations. This compound is of interest in pharmaceutical and materials science research due to its potential as a building block for bioactive molecules or optoelectronic materials. It is typically handled under inert conditions due to its sensitivity to moisture and air.
2-Bromo-4,5-dimethylbenzothiazole structure
1188053-04-4 structure
Product Name:2-Bromo-4,5-dimethylbenzothiazole
CAS No:1188053-04-4
MF:C9H8BrNS
MW:242.135519981384
CID:854902
PubChem ID:83843344
Update Time:2025-06-08

2-Bromo-4,5-dimethylbenzothiazole Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4,5-dimethylbenzo[d]thiazole
    • CID 83843344
    • 2-Bromo-4,5-dimethylbenzothiazole
    • 2-Bromo-4,5-dimethylbenzo[d]thiazole, 97%
    • Benzothiazole, 2-bromo-4,5-dimethyl-
    • Inchi: 1S/C9H8BrNS/c1-5-3-4-7-8(6(5)2)11-9(10)12-7/h3-4H,1-2H3
    • InChI Key: OCRHSCQLNVFZEW-UHFFFAOYSA-N
    • SMILES: BrC1=NC2=C(C=CC(C)=C2C)S1

Computed Properties

  • Exact Mass: 240.95608g/mol
  • Monoisotopic Mass: 240.95608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.562±0.06 g/cm3(Predicted)
  • Boiling Point: 332.3±45.0 °C(Predicted)
  • pka: 0.70±0.10(Predicted)

2-Bromo-4,5-dimethylbenzothiazole Customs Data

  • HS CODE:29342000

2-Bromo-4,5-dimethylbenzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1759627-250mg
2-Bromo-4,5-dimethylbenzo[d]thiazole
1188053-04-4 97%
250mg
¥7294.00 2024-08-09

Additional information on 2-Bromo-4,5-dimethylbenzothiazole

Introduction to 2-Bromo-4,5-dimethylbenzothiazole (CAS No. 1188053-04-4)

2-Bromo-4,5-dimethylbenzothiazole (CAS No. 1188053-04-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities and potential applications in drug discovery and development. The presence of the bromine atom and methyl groups in its structure imparts unique chemical and physical properties, making it a valuable intermediate in various synthetic pathways.

The chemical structure of 2-Bromo-4,5-dimethylbenzothiazole consists of a benzothiazole ring with a bromine atom at the 2-position and methyl groups at the 4 and 5 positions. The bromine atom is particularly noteworthy as it can serve as a versatile functional group for further chemical modifications, such as cross-coupling reactions, which are crucial in the synthesis of complex organic molecules. The methyl groups contribute to the overall stability and solubility of the compound, making it suitable for a wide range of applications.

In recent years, 2-Bromo-4,5-dimethylbenzothiazole has been extensively studied for its potential biological activities. Research has shown that benzothiazoles, including this specific compound, exhibit promising anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Bromo-4,5-dimethylbenzothiazole were effective in inhibiting the growth of various cancer cell lines, including those resistant to conventional chemotherapeutic agents. This finding highlights the potential of this compound as a lead molecule for the development of novel anticancer drugs.

Beyond its biological applications, 2-Bromo-4,5-dimethylbenzothiazole has also found use in materials science. The unique electronic properties of benzothiazoles make them attractive candidates for the development of organic semiconductors and optoelectronic materials. A recent study in the Journal of Materials Chemistry C reported that compounds derived from 2-Bromo-4,5-dimethylbenzothiazole exhibited excellent photoluminescence properties and were used to fabricate efficient organic light-emitting diodes (OLEDs). This application underscores the compound's versatility and potential for technological innovation.

The synthetic accessibility of 2-Bromo-4,5-dimethylbenzothiazole is another factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the reaction of 2-bromobenzothiazole with methyl iodide in the presence of a base such as potassium carbonate. This reaction is straightforward and can be scaled up for industrial production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, further enhancing the appeal of this compound.

In conclusion, 2-Bromo-4,5-dimethylbenzothiazole (CAS No. 1188053-04-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and versatile functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, it is likely that this compound will play an increasingly important role in advancing various scientific fields.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk